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Compound of Interest

Compound Name: Seitomycin

Cat. No.: B1242491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the angucycline antibiotic,

Seitomycin. It details its chemical structure, physicochemical and spectroscopic properties,

isolation from its natural source, and biological activities. This document is intended to serve as

a core resource for researchers and professionals in the fields of natural product chemistry,

microbiology, and drug discovery.

Chemical Structure and Properties of Seitomycin
Seitomycin is an angucycline antibiotic produced by the terrestrial microorganism

Streptomyces sp.[1]. Its structure was elucidated through extensive spectroscopic analysis,

including mass spectrometry and one- and two-dimensional Nuclear Magnetic Resonance

(NMR) spectroscopy, and by comparison with structurally related compounds such as

hatomarubigin C and SM-196 B.[2][1]

The molecular formula of Seitomycin has been determined to be C₂₀H₁₈O₆, with a molecular

weight of 354.[2] The chemical structure is characterized by a benz[a]anthraquinone core, a

feature common to isotetracenone antibiotics.[2]

Table 1: Physicochemical Properties of Seitomycin[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1242491?utm_src=pdf-interest
https://www.benchchem.com/product/b1242491?utm_src=pdf-body
https://www.benchchem.com/product/b1242491?utm_src=pdf-body
https://www.benchchem.com/product/b1242491?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12931863/
https://wwwuser.gwdguser.de/~hlaatsc/128_seitomycin.pdf
https://pubmed.ncbi.nlm.nih.gov/12931863/
https://www.benchchem.com/product/b1242491?utm_src=pdf-body
https://wwwuser.gwdguser.de/~hlaatsc/128_seitomycin.pdf
https://wwwuser.gwdguser.de/~hlaatsc/128_seitomycin.pdf
https://www.benchchem.com/product/b1242491?utm_src=pdf-body
https://wwwuser.gwdguser.de/~hlaatsc/128_seitomycin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Orange Solid

Molecular Formula C₂₀H₁₈O₆

Molecular Weight 354

Optical Rotation +132° (c 3.58 mg/ml, MeOH)

Color Reaction (NaOH) Blue Violet

Color Reaction (Anisaldehyde/H₂SO₄) Violet, then Brown

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Seitomycin (in CDCl₃)[2]
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C-No. ¹³C NMR (δc) ¹H NMR (δн)

1 35.2 2.95 (dd, 18.0, 2.0)

2.85 (dd, 18.0, 2.0)

2 68.4 5.20 (q, 6.5)

3 22.8 1.51 (d, 6.5)

4 192.5

4a 134.1

5 117.2 7.33 (d, 8.5)

6 126.7 7.41 (d, 8.5)

6a 157.2

7 181.6

7a 119.6

8 153.8

9 100.2 6.29 (s)

10 159.5

11 109.8

11-OH 12.11 (s)

12 135.2

12a 131.7

12b 45.3 3.21 (m)

1' 28.5 2.21 (s)

OMe 56.1 3.91 (s)

Experimental Protocols
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Fermentation and Production of Seitomycin
The production of Seitomycin is achieved through the cultivation of Streptomyces sp. strain

GW19/1251.[2]

Fermentation Protocol:

Inoculation and Culture Conditions: The Streptomyces sp. strain GW19/1251 is cultured in

M2 medium.[2] The fermentation is carried out in 1-liter Erlenmeyer flasks, each containing

250 ml of the medium.[2]

Incubation: The flasks are incubated at 28°C for 3 days on a rotary shaker operating at 95

rpm.[2]

Medium Composition (M2 Medium):

Glucose: 0.4%

Yeast Extract: 0.4%

Malt Extract: 1.0%

pH Adjustment: The pH of the medium is adjusted to 7.8 using 2N NaOH prior to sterilization.

[2]

Extraction and Isolation of Seitomycin
Following fermentation, Seitomycin is extracted and purified from the culture broth.[2]

Extraction and Isolation Workflow:
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20L Fermentation Broth

Filtration (with diatom earth)
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Sephadex LH-20 Column Chromatography
(CH₂Cl₂/MeOH, 3:2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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